Cas no 2640956-86-9 (5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine)

• Product Name: 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine
• CAS No: 2640956-86-9
• MF: C₁₇H₁₈ClFN₄O
• MW: 348.802425861359
• CID: 5318499
• PubChem ID: 155800721
• Update Time: 2025-06-08

5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine
• 2640956-86-9
• AKOS039967149
• F6673-8983
• [4-[(5-Chloro-2-pyrimidinyl)methylamino]-1-piperidinyl](4-fluorophenyl)methanone

• Inchi： 1S/C17H18ClFN4O/c1-22(17-20-10-13(18)11-21-17)15-6-8-23(9-7-15)16(24)12-2-4-14(19)5-3-12/h2-5,10-11,15H,6-9H2,1H3
• InChI Key： SBQJPRIAHKQLBV-UHFFFAOYSA-N
• SMILES： C(N1CCC(N(C2=NC=C(Cl)C=N2)C)CC1)(C1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 348.1153171g/mol
• Monoisotopic Mass: 348.1153171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.2±60.0 °C(Predicted)
• pka: 1.90±0.10(Predicted)

Additional information on 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine

Introduction to 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine (CAS No. 2640956-86-9)

5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2640956-86-9, represents a novel molecular entity with a complex structural framework that includes both pyrimidine and piperidine moieties. The presence of a 5-chloro substituent and a N-methyl group in the pyrimidine ring, coupled with a 4-fluorobenzoyl moiety attached to the piperidine ring, endows this compound with unique chemical and pharmacological properties.

The structural design of 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine is meticulously crafted to interact with biological targets in a specific manner. The pyrimidine core is a well-known scaffold in medicinal chemistry, often employed in the development of antiviral, anticancer, and antimicrobial agents. The introduction of the 5-chloro group enhances the electrophilicity of the pyrimidine ring, making it more susceptible to nucleophilic attack by biological targets such as enzymes and receptors. This feature is particularly useful in designing inhibitors that can modulate enzymatic activity.

The piperidine ring, another key component of this compound, contributes to its solubility and bioavailability. Piperidine derivatives are frequently found in marketed drugs due to their favorable pharmacokinetic profiles. In particular, the N-methyl group in the piperidine ring can influence the compound's metabolic stability and binding affinity to biological targets. The presence of this group can also enhance the compound's ability to cross the blood-brain barrier, which is crucial for central nervous system (CNS) drug development.

The 4-fluorobenzoyl moiety attached to the piperidine ring adds another layer of complexity to the compound's structure. Fluorine atoms are frequently incorporated into drug molecules due to their ability to improve metabolic stability, binding affinity, and pharmacological activity. The electron-withdrawing nature of fluorine can enhance the electrophilicity of the benzoyl group, making it more reactive towards nucleophilic substrates. This property is particularly useful in designing compounds that require covalent binding to biological targets.

In recent years, 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine has been studied for its potential applications in various therapeutic areas. One of the most promising areas is oncology, where this compound has shown promise as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated that this compound can effectively inhibit the activity of target enzymes by binding to their active sites and disrupting their normal function.

The compound's ability to modulate kinase activity makes it a valuable tool for investigating signaling pathways involved in cancer development and progression. By inhibiting key enzymes such as tyrosine kinases, this compound can disrupt signaling cascades that drive cell growth and survival. This mechanism of action has been observed in several preclinical models, suggesting that 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine could be a potent candidate for further development into an anticancer therapeutic.

In addition to its applications in oncology, this compound has also been explored for its potential in treating inflammatory diseases. Inflammatory processes are often associated with dysregulation of kinase activity and other enzymatic pathways. By modulating these pathways, 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine may be able to reduce inflammation and alleviate symptoms associated with various inflammatory conditions.

The synthesis of 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the 5-chloro group typically involves chlorination reactions using reagents such as phosphorus oxychloride or sulfuryl chloride. The subsequent coupling of the 4-fluorobenzoyl moiety to the piperidine ring is achieved through amide bond formation using coupling agents like EDC (1-(3-dimethylaminopropyl)-3-(ethoxycarbonyloxy)propyl carbodiimide) or HATU (1-hydroxybenzotriazolium tetrafluoroborate).

The final step involves introducing the N-methyl group into the pyrimidine ring, which can be accomplished through methylation reactions using reagents such as methyl iodide or dimethyl sulfate. Each step in the synthesis must be carefully optimized to ensure high yield and purity of the final product. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structure and purity of each intermediate and the final product.

The pharmacological evaluation of 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine involves both in vitro and in vivo studies. In vitro studies typically involve testing the compound's ability to inhibit target enzymes or receptors using biochemical assays. These assays provide initial insights into the compound's potency and selectivity against potential therapeutic targets.

In vivo studies are conducted to assess the compound's efficacy and safety in animal models. These studies often involve administering the compound to animals at various doses and monitoring for signs of toxicity or therapeutic effects. Pharmacokinetic studies are also performed to evaluate how quickly the compound is absorbed, distributed, metabolized, and excreted by the body.

The results from these studies are used to refine further development efforts and identify potential candidates for clinical trials. If preclinical studies demonstrate promising results, regulatory agencies may approve clinical trials involving human subjects. These trials are designed to evaluate the safety and efficacy of new drugs before they are approved for widespread use.

The future prospects for 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-amine are promising given its unique structural features and potential therapeutic applications. Ongoing research is focused on optimizing its pharmacological properties further through structure-based drug design approaches. By fine-tuning its molecular structure, researchers aim to enhance its potency, selectivity, and bioavailability while minimizing potential side effects.

In conclusion, 5-chloro-N-[1-(4-fluorobenzoyl)piperidin-4-yl]-N-methylpyrimidin-2-am ine (CAS No. 2640956 -86 -9) is a highly specialized organic compound with significant potential in pharmaceutical applications. Its complex structural framework includes key moieties such as pyrimidine rings with chloro substituents N -methyl groups piperidine rings with fluorobenzoyl groups which contribute uniquely chemical pharmacological properties making it valuable tool research development particularly oncology inflammatory diseases future prospects optimization structure based drug design approaches enhance potency selectivity bioavailability minimize side effects ensuring safe effective therapeutic options patients worldwide.